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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773

3-Methylisoquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylisoquinoline, a
heterocyclic aromatic organic compound. It details the compound's fundamental physical
properties, a detailed experimental protocol for its synthesis, and a visual representation of the
synthetic workflow. This document is intended to serve as a valuable resource for professionals
engaged in chemical research and drug development.

Core Data: Physical and Chemical Properties

3-Methylisoquinoline, identified by the CAS Number 1125-80-0, possesses a unique set of
physical and chemical characteristics that are crucial for its application in various scientific
domains.[1][2][3] A summary of these properties is presented in the table below for easy
reference and comparison.
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Property Value Source
CAS Number 1125-80-0 [11[2][3]
Molecular Formula C1oHoN [1]
Molecular Weight 143.19 g/mol [1]
Melting Point 62-65 °C [11[3]
Boiling Point 251 °C [1][3]
Density 1.0180 g/cm3 [4]
Colorless to pale yellow liquid
Appearance ) [2][4]
or solid
Sparingly soluble in water;
B soluble in organic solvents like
Solubility [21[41[5]
ethanol, acetone, and
chloroform.[2][4][5]
pKa 5.66 + 0.30 (Predicted) [5]
FVWXWRGARUACNW-
InChl Key [3]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CC=CC=C2C=N1

[5]

Synthesis of 3-Methylisoquinoline: An Experimental

Protocol

The following section outlines a detailed methodology for the synthesis of 3-

Methylisoquinoline. This protocol is based on established synthetic routes.[1]

Materials and Reagents:

e Benzylamine
e 1,1-Dimethoxypropan-2-one

¢ Dichloromethane (DCM)
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e Sodium triacetoxyborohydride

e 2.5% Sodium bicarbonate solution
o Concentrated Sodium hydroxide

o Ethyl acetate

» 5% Sodium chloride solution

e Sodium sulfate

 Chlorosulfonic acid

e Ice

Procedure:

o Formation of N-benzyl-1,1-dimethoxypropan-2-amine:

o To a solution of Benzylamine (9.18 mL, 84.0 mmol) in Dichloromethane (350 mL) at room
temperature, add 1,1-dimethoxypropan-2-one (9.95 mL, 84.0 mmol).

o Add Sodium triacetoxyborohydride (25 g, 118 mmol) to the mixture in one portion.
o Stir the reaction mixture at room temperature overnight.
e Work-up and Isolation of the Intermediate:

o Dilute the reaction mixture with 2.5% Sodium bicarbonate solution (250 mL) and stir for 30
minutes, resulting in a biphasic solution.

o Separate the layers and discard the organic layer.
o Basify the aqueous layer to pH 14 using concentrated Sodium hydroxide.

o Extract the basified aqueous solution three times with Ethyl acetate.
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o Combine the organic layers and wash them three times with a 5% Sodium chloride
solution.

o Dry the combined organic layers over Sodium sulfate and evaporate the solvent to yield N-
benzyl-1,1-dimethoxypropan-2-one as a yellow oil.

e Cyclization to 3-Methylisoquinoline:

o Add the obtained oil (2.62 g, 12.5 mmol) dropwise to Chlorosulfonic acid (8.35 mL, 125
mmol) over an ice bath. Use a few milliliters of Dichloromethane to rinse the flask and add
this to the chlorosulfonic acid as well.

o Place the reaction mixture in a boiling water bath for 10 minutes without a condenser to
allow for the evaporation of methanol, a byproduct, which drives the reaction forward.

e Final Work-up and Purification:
o After cooling, quench the reaction mixture with ice.
o Basify the mixture to pH 14 with concentrated Sodium hydroxide.
o Extract the mixture three times with Dichloromethane.
o Combine the organic layers and dry them using magnesium sulfate.

o Evaporate the solvent to obtain solid 3-Methylisoquinoline. The structure can be
confirmed using GC-MS and NMR.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 3-Methylisoquinoline, from
starting materials to the final product.
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Click to download full resolution via product page

Caption: Synthesis of 3-Methylisoquinoline.

Biological Context

While this guide focuses on the chemical properties and synthesis of 3-Methylisoquinoline, it
Is worth noting that the isoquinoline scaffold is a core structure in a wide range of biologically
active compounds.[6] Isoquinoline alkaloids, for instance, are known to exhibit diverse
pharmacological activities, including antimicrobial and anticancer properties.[2][5][6][7][8] 3-
Methylisoquinoline itself has been identified as a bacterial xenobiotic metabolite.[1][9] Further
research into the specific biological activities of 3-Methylisoquinoline and its derivatives may
unveil novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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